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Compound of Interest

Compound Name: 2-Fluorobenzeneethanethiol

Cat. No.: B15323396

Essential Safety and Handling Guide: 2-
Fluorobenzeneethanethiol

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Fluorobenzeneethanethiol was not
located. The following guidance is synthesized from safety data for structurally similar
compounds, including 4-Fluorobenzyl mercaptan and other thiols. It is imperative for
researchers to conduct a thorough, site-specific risk assessment before handling this chemical.

This guide provides immediate safety, handling, and disposal protocols for laboratory personnel
working with 2-Fluorobenzeneethanethiol.

Hazard and Property Summary

Due to the presence of a thiol group, this compound is expected to have a strong, unpleasant
odor.[1] Thiol compounds are often flammable and toxic. The data below is based on the
related compound 4-Fluorobenzyl mercaptan.
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Property Value Source

Molecular Formula C7/H7FS [2]
Clear, colorless to pale yellow

Appearance o [2]
liquid

Boiling Point 72-74 °C at 15 mmHg [3]

Density 1.157 g/mL at 25 °C [3]

_ 76.67 °C (170.0 °F) - closed

Flash Point [3]
cup

Signal Word Warning [4]

Combustible liquid. Potential

Primary Hazards for skin, eye, and respiratory [1114]
irritation.
Storage Class 10 - Combustible liquids [3]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment must be worn at all
times.

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[4][5] Eyewash
stations should be readily accessible.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Gloves must be inspected for
integrity before use.

» Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.
Ensure full skin coverage.

» Respiratory Protection: All handling of 2-Fluorobenzeneethanethiol must be conducted in a
certified chemical fume hood to avoid inhalation of vapors.[4][5] If engineering controls are
not sufficient, use a multi-purpose combination respirator cartridge.[3]
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Operational Plan: Safe Handling Protocol

Adherence to this step-by-step protocol is mandatory for ensuring laboratory safety.
1. Preparation and Precautionary Measures

» Engineering Controls: Confirm that the chemical fume hood is operational and has adequate
airflow.

o Safety Equipment: Locate and verify the functionality of the nearest safety shower, eyewash
station, and fire extinguisher.

« Ignition Sources: Remove all potential ignition sources from the work area, including sparks,
open flames, and hot surfaces.[4][5] Use only non-sparking tools and explosion-proof
equipment.[5]

o Container Handling: Ground and bond the container and receiving equipment to prevent
static discharge.[5]

2. Chemical Handling

» Dispensing: Slowly open the container in a well-ventilated fume hood. Avoid breathing any
released vapors.[4]

» Personal Hygiene: Do not eat, drink, or smoke in the work area.[4] Wash hands thoroughly
after handling the chemical.[4]

o Exposure Avoidance: Avoid all personal contact, including inhalation and contact with skin
and eyes.[4]

3. Storage

» Conditions: Store in a cool, dry, and well-ventilated area, away from heat and incompatible
materials like strong oxidizing agents.[4][5]

o Containers: Keep the container tightly sealed when not in use to prevent the escape of
vapors.[5]
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1. Preparation

2. Handling

3. Storage Spill Cleanup Protocol

4. Disposal

Click to download full resolution via product page
Caption: Workflow for handling 2-Fluorobenzeneethanethiol.
Emergency Procedures
Spill Response
o Evacuate: Immediately evacuate personnel from the affected area.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the substance.
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o Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, sealed container for disposal.[6]

o Decontaminate: Clean the spill area thoroughly.
e Prevent Entry: Do not let the chemical enter drains or waterways.[6]
First Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.[6]

o Skin Contact: Take off all contaminated clothing immediately.[6] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[6] Seek medical advice if irritation
occurs.

o Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention from an ophthalmologist.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[6]
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Exposure Occurs

Identify Route of Exposure

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Remove clothing. Rinse with water (15+ min). Rinse mouth.
Administer Oz if needed. Rinse with water (15+ min). Remove contacts. Do NOT induce vomiting.

Ingestion

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid response plan for exposure incidents.
Disposal Plan
All waste containing 2-Fluorobenzeneethanethiol must be treated as hazardous.

+ Waste Collection: Collect waste material and contaminated items (e.g., absorbent material,
gloves) in a designated, properly labeled, and sealed container.

+ Disposal: Dispose of the contents and the container at an approved waste disposal facility in
accordance with all local, state, and federal regulations.[5] Do not dispose of it in the sanitary

sewer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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